N-(3-fluorophenyl)-5,7-dinitro-2,1,3-benzoxadiazol-4-amine

• IUPAC Name: N-(3-fluorophenyl)-5,7-dinitro-2,1,3-benzoxadiazol-4-amine
• InChI: InChI=1S/C12H6FN5O5/c13-6-2-1-3-7(4-6)14-10-8(17(19)20)5-9(18(21)22)11-12(10)16-23-15-11/h1-5,14H
• InChI Key: MKJVRHFMHYZDFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC2=C(C=C(C3=NON=C23)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C12H6FN5O5
• Molecular Weight: 319.20 g/mol

Description

N-(3-fluorophenyl)-5,7-dinitro-2,1,3-benzoxadiazol-4-amine, commonly known as FNDA, is a fluorescent dye that is widely used in scientific research. It is a small molecule that emits green fluorescence when excited with blue light. FNDA has several applications in biochemistry, cell biology, and neuroscience.

Mechanism of Action

The mechanism of action of FNDA is not fully understood. However, it is believed that FNDA binds to hydrophobic regions of biomolecules, such as the plasma membrane, and emits fluorescence when excited with blue light. FNDA has been shown to have a high affinity for lipid bilayers, which makes it an excellent tool for studying membrane dynamics.
Biochemical and Physiological Effects:
FNDA has been shown to have minimal biochemical and physiological effects on cells and tissues. It is non-toxic and does not interfere with cellular processes. However, FNDA can affect the physical properties of membranes, such as membrane fluidity and curvature. This can have downstream effects on membrane trafficking and signaling pathways.

Advantages and Limitations for Lab Experiments

FNDA has several advantages for lab experiments. It is a small molecule that can easily penetrate cells and tissues. It is also non-toxic and does not interfere with cellular processes. In addition, FNDA emits bright fluorescence, which makes it easy to detect and quantify. However, FNDA has some limitations. It has a limited excitation and emission range, which can limit its use in certain imaging systems. In addition, FNDA can be sensitive to pH and temperature, which can affect its fluorescence properties.

Future Directions

There are several future directions for FNDA research. One area of interest is the development of new fluorescent dyes with improved properties, such as wider excitation and emission ranges. Another area of interest is the use of FNDA in live-cell imaging studies. This would require the development of new labeling techniques that allow for the specific labeling of proteins and other biomolecules in live cells. Finally, FNDA could be used to study the dynamics of lipid rafts and other membrane microdomains, which play important roles in cellular signaling and disease processes.

Synthesis Methods

FNDA can be synthesized using a multi-step process. The first step involves the reaction of 3-fluoroaniline with 2,4-dinitrophenylhydrazine to form 3-fluoro-N-(2,4-dinitrophenyl)hydrazine. This intermediate is then reacted with 2-amino-5-nitrophenol to form FNDA. The final product is purified using column chromatography.

Scientific Research Applications

FNDA has several applications in scientific research. It is commonly used as a fluorescent dye to label proteins, lipids, and other biomolecules. FNDA can also be used to label cells and tissues for imaging studies. In addition, FNDA has been used to study the dynamics of membrane trafficking, receptor trafficking, and intracellular signaling pathways.